![molecular formula C20H26N2O3S B4535091 5-{[4-(4-tert-butylphenyl)-5-methyl-1,3-thiazol-2-yl]amino}-3-methyl-5-oxopentanoic acid](/img/structure/B4535091.png)
5-{[4-(4-tert-butylphenyl)-5-methyl-1,3-thiazol-2-yl]amino}-3-methyl-5-oxopentanoic acid
Description
Synthesis Analysis
Synthesis of thiazole derivatives, similar to the compound , typically involves strategic reactions that incorporate the thiazole core into larger, more complex molecules. For instance, Paepke et al. (2009) described the synthesis of thiazoles via treatment of 1,3,4-oxadiazoles with 3-chloropentane-2,4-dione, leading to methylated thiazoles. This method could be relevant for constructing the thiazole component of the compound (Paepke, H. Reinke, K. Peseke, & C. Vogel, 2009).
Molecular Structure Analysis
The molecular structure of thiazole derivatives plays a significant role in their chemical behavior and interactions. X-ray diffraction studies, as demonstrated by Ye Jiao et al. (2015), offer insights into the crystalline structure of related thiazole compounds, which can inform on the geometric arrangement and stability of the molecule (Ye Jiao et al., 2015).
Chemical Reactions and Properties
Chemical properties of thiazole derivatives include their reactivity towards various reagents and conditions. Kowalski et al. (2009) investigated the reactions of W(CO)5 complexes with thiazole derivatives, indicating potential pathways for functionalization or modification of the core structure (Kowalski, R. Winter, A. Makal, A. Pazio, & K. Woźniak, 2009).
Physical Properties Analysis
The physical properties of thiazole derivatives, such as solubility, melting point, and crystallinity, are crucial for their application in material science and chemistry. Studies like those conducted by Yuan Lin (2006) on the synthesis of related compounds provide valuable data on these properties, facilitating the understanding of how the compound interacts in different environments (Lin Yuan, 2006).
Chemical Properties Analysis
Investigations into the chemical behavior, such as proton tautomerism and stereoisomerism, of thiazole compounds offer insights into their reactivity and potential applications. The work by Pyrih et al. (2023) on the proton tautomerism in thiazolones underscores the importance of understanding these chemical properties for the development of new compounds (Pyrih et al., 2023).
properties
IUPAC Name |
5-[[4-(4-tert-butylphenyl)-5-methyl-1,3-thiazol-2-yl]amino]-3-methyl-5-oxopentanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O3S/c1-12(11-17(24)25)10-16(23)21-19-22-18(13(2)26-19)14-6-8-15(9-7-14)20(3,4)5/h6-9,12H,10-11H2,1-5H3,(H,24,25)(H,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJTMRWAXJNHYLA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)NC(=O)CC(C)CC(=O)O)C2=CC=C(C=C2)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-{[4-(4-Tert-butylphenyl)-5-methyl-1,3-thiazol-2-yl]amino}-3-methyl-5-oxopentanoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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